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Compound of Interest

Compound Name: Fmoc-EDA-N3

Cat. No.: B2488429

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to ensuring both personal safety and the integrity of experimental
outcomes. This guide provides essential safety protocols, operational procedures, and disposal
plans for Fmoc-EDA-N3 (9H-Fluoren-9-yimethyl N-(2-azidoethyl)carbamate), a key reagent in
peptide synthesis and bioconjugation.

Chemical and Physical Properties

Property Value

9H-Fluoren-9-ylmethyl N-(2-
azidoethyl)carbamate, 1-[(9-

Synenyms Fluorenylmethyloxycarbonyl)amino]-2-
azidoethane[1][2]

CAS Number 432507-62-5[1][2]

Molecular Formula C17H16N402[1]

Molecular Weight 308.3 g/mol

Appearance White crystalline powder

Melting Point 99-101°C

Storage 2-8°C
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Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Fmoc-EDA-N3 is not readily available,
information from structurally similar Fmoc-protected and azide-containing compounds suggests
that it should be handled with care. Potential hazards may include irritation to the respiratory
tract, skin, and eyes upon contact or inhalation. Therefore, adherence to standard laboratory
safety protocols and the use of appropriate personal protective equipment are crucial.

Recommended Personal Protective Equipment (PPE)

PPE Category Item Specification

Must have side shields.
Eye Protection Safety Glasses or Goggles Goggles are required when
there is a risk of splashing.

Nitrile gloves are
Hand Protection Disposable Gloves recommended. Inspect for

tears before use.

A standard lab coat is
Body Protection Laboratory Coat necessary to protect clothing

and skin.

Recommended when handling
) ) ] the powder outside of a
Respiratory Protection Dust Mask/Respirator ,
chemical fume hood to prevent

inhalation.

Experimental Protocols: Safe Handling, Storage,
and Disposal

Receiving and Storage:

Upon receiving Fmoc-EDA-N3, inspect the container for any signs of damage. The compound
should be stored in a tightly sealed container in a cool, dry place, typically between 2-8°C.
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Before use, allow the container to warm to room temperature to prevent condensation.
Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid compound to minimize dust generation and inhalation.

o Ensure all necessary PPE is donned correctly before handling the chemical.

o Prepare all necessary equipment, such as spatulas and weigh boats, and ensure they are
clean.

» Weighing and Transfer:

o Carefully weigh the required amount of Fmoc-EDA-N3 powder, avoiding the creation of
dust.

o Use appropriate tools for transfer and clean them thoroughly after use.
o Avoid direct contact with skin, eyes, and clothing.
o Dissolution:

o When dissolving the compound in a solvent, perform this step within a chemical fume
hood.

e Post-Handling:

o Wash hands thoroughly with soap and water after handling the compound, before eating,
drinking, smoking, or using the lavatory.

o Clean the work area and all equipment used.

Disposal Plan
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Proper disposal of Fmoc-EDA-N3 and any associated waste is critical to prevent
environmental contamination and adhere to regulatory compliance.

e Solid Waste: Unused or expired Fmoc-EDA-N3 should be disposed of as hazardous
chemical waste. Contaminated consumables like gloves, weigh boats, and paper towels
should be collected in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Fmoc-EDA-N3 should be collected in a labeled, sealed
hazardous waste container.

e General Guidelines:
o Do not dispose of chemical waste down the drain.
o All waste containers must be clearly labeled with their contents.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of Fmoc-EDA-N3

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Fmoc-EDA-N3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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